Cas no 942474-23-9 (3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline)

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline is a substituted aniline derivative featuring a piperidine ring and a methylsulfonyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The piperidine moiety enhances solubility and bioavailability, while the methylsulfonyl group contributes to electron-withdrawing properties, influencing reactivity and binding interactions. Its well-defined structure and functional groups make it suitable for further derivatization, particularly in the development of receptor-targeted compounds. The compound's stability and purity are critical for reproducible results in research applications.
3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline structure
942474-23-9 structure
Product Name:3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline
CAS No:942474-23-9
MF:C12H18N2O2S
MW:254.348521709442
MDL:MFCD09027710
CID:2129963
Update Time:2025-06-08

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidin-1-yl-4-(methylsulphonyl)aniline
    • 3-(PIPERIDIN-1-YL)-4-(METHYLSULFONYL)ANILINE
    • 4-(Methylsulfonyl)-3-(piperidin-1-yl)aniline
    • 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline
    • MDL: MFCD09027710
    • Inchi: 1S/C12H18N2O2S/c1-17(15,16)12-6-5-10(13)9-11(12)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
    • InChI Key: AWAXQNDPZPSFKB-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1N1CCCCC1)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Melting Point: 194-195°C

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
034009-1g
3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline
942474-23-9
1g
£166.00 2022-03-01
Fluorochem
034009-2g
3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline
942474-23-9
2g
£306.00 2022-03-01
abcr
AB247862-1 g
3-Piperidin-1-yl-4-(methylsulphonyl)aniline
942474-23-9
1 g
€203.60 2023-07-20
abcr
AB247862-1g
3-Piperidin-1-yl-4-(methylsulphonyl)aniline; .
942474-23-9
1g
€219.80 2025-04-15
Ambeed
A577394-1g
4-(Methylsulfonyl)-3-(piperidin-1-yl)aniline
942474-23-9 97%
1g
$345.0 2025-04-15
Crysdot LLC
CD11007610-1g
4-(Methylsulfonyl)-3-(piperidin-1-yl)aniline
942474-23-9 97%
1g
$342 2024-07-19

Additional information on 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline

Recent Advances in the Study of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9)

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the piperidine ring and methylsulfonyl group, contribute to its unique chemical and biological properties. Researchers have explored its role as a building block in the synthesis of more complex molecules, as well as its potential as a bioactive agent. Recent literature indicates that 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline may exhibit activity against specific biological targets, making it a promising candidate for further investigation in drug development programs.

One of the key areas of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies suggest that it may interact with neurotransmitter systems, although the exact mechanisms remain under investigation. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been the subject of recent research efforts to evaluate its suitability as a drug candidate.

Recent synthetic methodologies have focused on optimizing the production of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline with high yield and purity. Advances in catalytic systems and reaction conditions have improved the efficiency of its synthesis, facilitating further biological evaluation. These developments are crucial for scaling up production and ensuring consistent quality in preclinical and clinical studies.

In the context of structure-activity relationship (SAR) studies, modifications to the core structure of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline have been explored to enhance its biological activity and selectivity. Researchers have investigated various derivatives to identify compounds with improved therapeutic profiles, reduced side effects, and better pharmacokinetic properties. These efforts are part of a broader strategy to develop novel treatments for diseases with high unmet medical needs.

The safety and toxicological profile of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline have also been examined in recent studies. Preliminary data indicate that the compound exhibits a favorable safety profile in vitro and in animal models, supporting its potential for further development. However, comprehensive toxicology studies are still needed to fully assess its risk-benefit ratio in humans.

In conclusion, 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. Continued research into its mechanisms of action, synthetic optimization, and therapeutic applications will be essential to fully realize its potential in addressing critical medical challenges.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.